Cas no 163613-81-8 (Piperazine,1-(3,6-dimethyl-2-pyridinyl)-)

• Product name: Piperazine,1-(3,6-dimethyl-2-pyridinyl)-
• CAS No: 163613-81-8
• MF: C₁₁H₁₇N₃
• MW: 191.27278
• CID: 110258
• PubChem ID: 15838023

Piperazine,1-(3,6-dimethyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(3,6-dimethyl-2-pyridinyl)-
• 1-(3,6-DIMETHYLPYRIDIN-2-YL)PIPERAZINE
• Piperazine, 1-(3,6-dimethyl-2-pyridinyl)- (9CI)
• SCHEMBL9014675
• DTXSID10578760
• 163613-81-8

• Inchi： InChI=1S/C11H17N3/c1-9-3-4-10(2)13-11(9)14-7-5-12-6-8-14/h3-4,12H,5-8H2,1-2H3
• InChI Key： REEWVEBDUZVMMX-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C)N=C1N1CCNCC1

Computed Properties

• Exact Mass: 191.14241
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16